Diethylamine

• CAS No.: 109-89-7
• Product Name: Diethylamine
• Molecular Formula: C4H11N; (C2H5)2NH; (C2H5)2NH; C4H11N
• Molecular Weight: 73.14 g/mol
• IUPAC Name: N-ethylethanamine
• Standard InChI: InChI=1S/C4H11N/c1-3-5-4-2/h5H,3-4H2,1-2H3
• Standard InChIKey: HPNMFZURTQLUMO-UHFFFAOYSA-N
• SMILES: CCNCC
• Canonical SMILES: CCNCC
• Boiling Point: 131.9 °F at 760 mm Hg (NTP, 1992); 55.5 °C; 132°F
• Colorform: Colorless liquid
• Density: 0.708 at 68 °F (USCG, 1999); 0.7056 g/cu cm at 20 °C; Relative density (water = 1): 0.7; 0.71
• Flash Point: -20 °F (NTP, 1992); -22.99 °C (-9.38 °F) - closed cup; < -26 °C, closed cup; 5 °F open cup; Less than - 17.8 °C closed cup; -28 °C c.c.; -15°F
• Melting Point: -58 °F (NTP, 1992); -50.0 °C; -50 °C; -50°C; -58°F
• Physical Description: Diethylamine appears as a clear colorless liquid with an ammonia-like odor. Density 5.9 lb / gal. Flash point -15°F. A respiratory irritant. Corrosive to the eyes and skin. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.; Liquid; liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colorless liquid with a fishy, ammonia-like odor.
• Description: Diethylamine appears as a clear colorless liquid with an ammonia-like odor. Density 5.9 lb / gal. Flash point -15°F. A respiratory irritant. Corrosive to the eyes and skin. Vapors heavier than air. Toxic oxides of nitrogen produced during combustion.; Diethylamine, also known as DEA or (C2H5)2nh, belongs to the class of organic compounds known as dialkylamines. These are organic compounds containing a dialkylamine group, characterized by two alkyl groups bonded to the amino nitrogen. Diethylamine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Diethylamine can be converted into N-(trimethylsilyl)diethylamine. Diethylamine is an ammoniacal and fishy tasting compound that can be found in a number of food items such as common grape, corn, apple, and barley. This makes diethylamine a potential biomarker for the consumption of these food products. Diethylamine is a potentially toxic compound.; Diethylamine is a secondary aliphatic amine where both N-substituents are ethyl. It is a conjugate base of a diethylammonium.
• Related CAS: 14999-74-7 (perchlorate); 20726-63-0 (acetate); 26292-53-5 (sulfate); 6274-12-0 (hydrobromide); 660-68-4 (hydrochloride); 68109-72-8 (phosphate[1:1])
• Shelf Life: Stable under recommended storage conditions.
• Solubility: greater than or equal to 100 mg/mL at 63° F (NTP, 1992); 13.67 M; 1000 mg/mL at 25 °C; In water, infinitely soluble /1X10+6 mg/L/ at 25 °C; Miscible with water, alcohol; Soluble in ether and carbon tetrachloride; Miscible with most organic solvents; Sol in chloroform; Soluble in paraffin hydrocarbons, aromatic and aliphatic hydrocarbons, fixed oils, mineral oils, oleic and stearic acids; Solubility in water: miscible; Miscible
• Synonyms: diethylamine; diethylamine acetate; diethylamine hydrobromide; diethylamine hydrochloride; diethylamine perchlorate; diethylamine phosphate (1:1); diethylamine sulfate; diethylamine sulfite (1:1)
• Vapor Density: 2.53 (NTP, 1992) (Relative to Air); 2.52 (Air = 1); Relative vapor density (air = 1): 2.5; 2.53
• Vapor Pressure: 195 mm Hg at 68 °F ; 200 mm Hg at 70° F (NTP, 1992); 237.41 mmHg; 237 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 25.9; 192 mmHg
• PubChem Compound: 8021
• Last Modified: Nov 11 2021